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Compound of Interest

Compound Name: Iridium-192

Cat. No.: B1214195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

Iridium-192 (Ir-192) sources in a research environment. Adherence to these protocols is critical

to minimize radiation exposure and ensure a safe working environment. Iridium-192 is a potent

gamma and beta emitter, and its handling requires stringent safety measures.

Understanding Iridium-192
Iridium-192 is a radioactive isotope with a physical half-life of 73.83 days.[1] It decays by

emitting beta particles and gamma radiation, which pose a significant external and internal

radiation hazard.[2] External exposure to Ir-192 can lead to skin burns, acute radiation

sickness, and in severe cases, death.[2] Internal exposure, primarily through ingestion or

inhalation of particulate matter, can cause damage to the stomach, intestines, and lungs.[2][3]

Quantitative Data for Iridium-192
A summary of the key radiological and physical properties of Iridium-192 is presented in the

table below for easy reference.
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Property Value(s)

Physical Half-Life 73.83 days[1]

Primary Emissions
Beta particles (β), Gamma radiation (γ), X-

rays[4]

Gamma Energy
317 keV (83%), 468 keV (48%), 604 keV (8%)

[3]

Beta Energy (Max)
672 keV (48%), 536 keV (41%), 296 keV (29%)

[3]

Shielding Requirements

Half Value Layer (HVL): 3 mm of Lead (Pb)

[3]Tenth Value Layer (TVL): 12 mm of Lead (Pb)

[3]2 mm of plastic will absorb all beta emissions.

[4]

Annual Limit on Intake (ALI) Ingestion: 900 µCiInhalation: 200 µCi[5]

Gamma Dose Rate 4.65 mrem/h at 1 ft from a 1 mCi point source[5]

Contamination Skin Dose
6900 mrem/h for a uniform deposit of 1

µCi/cm²[5]

Key Experimental Protocols
General Handling Procedures
This protocol outlines the standard steps for safely handling Iridium-192 sources in a

laboratory setting.

Materials:

Lead shielding (bricks or container) of appropriate thickness (minimum 12 mm

recommended).[3]

Remote handling tools (tongs, forceps).[3][4]

Personal Protective Equipment (PPE): Disposable gloves, lab coat, safety glasses.[3][4]
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Calibrated and operational radiation survey meter (e.g., Geiger-Mueller meter).[3]

Dosimetry badges (whole-body and ring).[3][4]

Plastic-backed absorbent paper.[3]

Labeled radioactive waste container with appropriate shielding.[3][4]

Procedure:

Preparation:

Ensure all personnel involved are properly trained and authorized to handle radioactive

materials.[3][4]

Designate a specific work area for handling Ir-192. Cover the work surface with plastic-

backed absorbent paper.[3]

Perform a pre-work survey of the area with a radiation survey meter to establish

background radiation levels.

Ensure all necessary shielding and handling tools are in place.

Don all required PPE and dosimetry badges.

Source Handling:

Minimize the time spent handling the source.[4][6]

Maximize the distance from the source whenever possible.[4][6]

Always use remote handling tools to manipulate the source. Never handle the source

directly with hands.[3][4]

Keep the source in its shielded container as much as possible. Only remove it for the

minimum time required for the experimental procedure.
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Continuously monitor the work area and your hands with the survey meter during

handling.

Post-Handling:

Return the source to its shielded storage container immediately after use.

Perform a thorough survey of the work area, handling tools, and yourself for any

contamination.

Dispose of all contaminated absorbent paper and disposable PPE in the designated

radioactive waste container.

Remove and store dosimetry badges as per institutional protocol.

Wash hands thoroughly after removing gloves.

Record the use of the source in the inventory log.

Emergency Protocol: Spill or Contamination
This protocol describes the immediate actions to be taken in the event of a spill of radioactive

material or personnel contamination.

Procedure:

Stop the Work: Immediately cease all activities.

Alert Personnel: Notify all persons in the immediate vicinity of the spill or contamination.

Isolate the Area:

For a spill, prevent the spread of contamination by placing absorbent materials at the

edges.[7]

Restrict access to the contaminated area.

Personnel Decontamination:
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The highest priority is to address any contamination on individuals.[7]

Remove contaminated clothing immediately.[7]

Flush contaminated skin with copious amounts of lukewarm water and a mild soap.[7]

Avoid abrading the skin.

Notify Radiation Safety Officer (RSO):

Contact your institution's RSO or emergency line immediately.[7]

Provide details of the incident, including the isotope, estimated activity, and location.

Await Assistance:

Do not attempt to clean up a major spill without guidance from the RSO.

Remain in a safe location near the incident to provide information to emergency

responders.

Visualizing Workflows and Emergency Procedures
To further clarify the safety protocols, the following diagrams illustrate the logical flow of

handling Iridium-192 and the decision-making process during an emergency.
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Caption: Standard workflow for handling Iridium-192 sources.
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Caption: Decision workflow for an Iridium-192 emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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